methyl 3-(N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)sulfamoyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]sulfamoyl]-4-methoxybenzoate
• InChI: InChI=1S/C16H18ClNO6S2/c1-22-11-5-4-10(16(19)24-3)8-14(11)26(20,21)18-9-12(23-2)13-6-7-15(17)25-13/h4-8,12,18H,9H2,1-3H3
• InChI Key: VZVBKOAQHJTXQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NCC(C2=CC=C(S2)Cl)OC
• Molecular Formula: C16H18ClNO6S2
• Molecular Weight: 419.9 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also play a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

. . .

Anti-Inflammatory Drugs

. This makes our compound a potential candidate for the development of new anti-inflammatory medications.

Anticancer Agents

. This suggests that our compound could potentially be used in the development of new cancer treatments.

Antimicrobial Agents

. This indicates that our compound could be used in the development of new antimicrobial drugs.

Industrial Chemistry

. This suggests that our compound could have applications in this field.

Material Science

. . This indicates that our compound could have potential applications in the field of material science and electronics.

Mechanism of Action

Target of Action

The compound contains a thiophene ring, which is a common structural motif in many biologically active compounds . Thiophene derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and ion channels .

Mode of Action

The exact mode of action would depend on the specific target of the compound. For example, if the compound acts as an enzyme inhibitor, it might bind to the active site of the enzyme and prevent it from catalyzing its reaction .

Biochemical Pathways

Thiophene derivatives can be involved in a variety of biochemical pathways, depending on their specific targets. They might affect signal transduction pathways, metabolic pathways, or other cellular processes .

Pharmacokinetics

The pharmacokinetic properties of the compound would depend on factors like its chemical structure, formulation, route of administration, and individual patient characteristics. Generally, thiophene derivatives can be well absorbed and distributed in the body, but their metabolism and excretion can vary .

Result of Action

The molecular and cellular effects of the compound would depend on its specific mode of action and biochemical pathways it affects. It might lead to changes in cellular signaling, gene expression, metabolic activity, or other cellular functions .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors, such as pH, temperature, presence of other substances, and individual patient characteristics .

Future Directions

Thiophene-based compounds continue to be a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.